Cas no 5374-06-1 (4,6-Di-tert-butylresorcinol)

• Product Name: 4,6-Di-tert-butylresorcinol
• CAS No: 5374-06-1
• MF: C₁₄H₂₂O₂
• MW: 222.323284626007
• MDL: MFCD00044513
• CID: 369129
• Update Time: 2025-06-07

4,6-Di-tert-butylresorcinol Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediol,4,6-bis(1,1-dimethylethyl)-
• 4,6-Ditert-butylbenzene-1,3-diol
• 4,6-DI-(TERT-BUTYL)BENZENE-1,3-DIOL
• 4,6-Di(tert-butyl)benzene-1,3-diol
• 1,3-Benzenediol,4,6-bis(1,1-dimethylethyl)
• 2-(2,6-dihydroxy-3,5-di-tert-butylphenyl)-2H-benzotriazole
• 2-(2H-benzo[d][1,2,3]triazol-2-yl)-4,6-di-tert-butylbenzene-1,3-diol
• 4,6-Di-tert.butyl-1,3-dihydroxybenzol
• 4,6-di-tert-butyl-1,3-benzenediol
• 4,6-di-tert-butyl-1,3-dihydroxybenzene
• 4,6-Di-tert-butylresorcinol
• EINECS 226-366-3
• 4,6-Di-tert-butylbenzene-1,3-diol
• 1,3-Benzenediol, 4,6-bis(1,1-dimethylethyl)-
• 4,6-di-t-butylresorcinol
• 4W0IAD4I0R
• 4,6-Bis(1,1-dimethylethyl)-1,3-benzenediol
• KJFMXIXXYWHFAN-UHFFFAOYSA-N
• CBDivE_015183
• CH

• MDL： MFCD00044513
• Inchi： 1S/C14H22O2/c1-13(2,3)9-7-10(14(4,5)6)12(16)8-11(9)15/h7-8,15-16H,1-6H3
• InChI Key： KJFMXIXXYWHFAN-UHFFFAOYSA-N
• SMILES： OC1C=C(C(=CC=1C(C)(C)C)C(C)(C)C)O
• BRN： 2049541

Computed Properties

• Exact Mass: 222.16200
• Monoisotopic Mass: 222.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 4.6
• Topological Polar Surface Area: 40.5

Experimental Properties

• Color/Form: Not determined
• Density: 1.012
• Melting Point: 121.0 to 125.0 deg-C
• Boiling Point: 308.4°C at 760 mmHg
• Flash Point: 135.7°C
• Refractive Index: 1.52
• PSA: 40.46000
• LogP: 3.69280
• Solubility: Not determined

4,6-Di-tert-butylresorcinol Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• RTECS：CZ8800000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes